5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C24H19N3O4S
• Molecular Weight: 445.5 g/mol
• IUPAC Name: (5E)-5-[[1-(1,3-benzodioxol-5-yl)-2,5-dimethylpyrrol-3-yl]methylidene]-1-phenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C24H19N3O4S/c1-14-10-16(15(2)26(14)18-8-9-20-21(12-18)31-13-30-20)11-19-22(28)25-24(32)27(23(19)29)17-6-4-3-5-7-17/h3-12H,13H2,1-2H3,(H,25,28,32)/b19-11+
• InChI Key: FLDDQXSSLPIEEH-YBFXNURJSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)/C=C/4\C(=O)NC(=S)N(C4=O)C5=CC=CC=C5
• SMILES: CC1=CC(=C(N1C2=CC3=C(C=C2)OCO3)C)C=C4C(=O)NC(=S)N(C4=O)C5=CC=CC=C5

Description

5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as compound A, is a novel chemical compound that has been synthesized recently. This compound has shown promising results in scientific research applications, particularly in the field of drug discovery and development.

Mechanism of Action

The mechanism of action of 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione A involves its ability to bind to specific enzymes and receptors, thereby inhibiting their activity. This results in a downstream effect on various cellular pathways, leading to the desired therapeutic effect. For example, the inhibition of protein kinases by 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione A can lead to the suppression of cell proliferation and the induction of apoptosis, making it a potential candidate for the treatment of cancer.
Biochemical and Physiological Effects:
Compound A has been shown to exhibit various biochemical and physiological effects, depending on the specific enzyme or receptor it targets. For example, its inhibition of phosphodiesterases can lead to an increase in intracellular cAMP levels, resulting in vasodilation and anti-inflammatory effects. Its inhibition of adenosine receptors can lead to the suppression of inflammation and the reduction of pain.

Advantages and Limitations for Lab Experiments

The advantages of using 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione A in lab experiments include its potency, selectivity, and stability. However, its limitations include its high cost of synthesis and the need for specialized equipment and expertise for its handling and storage.

Future Directions

There are several future directions for the research and development of 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione A. These include the identification of new targets for its inhibitory activity, the optimization of its pharmacokinetic properties, and the evaluation of its safety and efficacy in preclinical and clinical studies. Furthermore, the development of analogs and derivatives of 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione A may lead to the discovery of more potent and selective 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinediones for the treatment of various diseases.

Synthesis Methods

The synthesis of 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione A involves the condensation of 1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde and 2-thioxo-4,6-dihydroxypyrimidine-5-carboxylic acid in the presence of a suitable catalyst. The resulting product is then purified using column chromatography to obtain pure 5-{[1-(1,3-benzodioxol-5-yl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-1-phenyl-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione A.

Scientific Research Applications

Compound A has been extensively studied in scientific research applications, particularly in the field of drug discovery and development. It has been found to exhibit potent inhibitory activity against various enzymes and receptors, including but not limited to, protein kinases, phosphodiesterases, and adenosine receptors. This makes it a potential candidate for the development of new drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders.